Cas no 1202995-53-6 (4-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine)
4-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine
- 4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine
- 1202995-53-6
- 4-(4-((2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine
- AKOS024513605
- VU0647231-1
- 4-[4-(2,4-dimethylphenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyrimidine
- F5560-0112
-
- Inchi: 1S/C19H22N6O2S/c1-15-4-5-17(16(2)12-15)28(26,27)24-10-8-23(9-11-24)18-13-19(21-14-20-18)25-7-3-6-22-25/h3-7,12-14H,8-11H2,1-2H3
- InChI Key: HWXNMRHCRLLJQS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1C)(N1CCN(C2C=C(N3C=CC=N3)N=CN=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 398.15249514g/mol
- Monoisotopic Mass: 398.15249514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 92.6Ų
4-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5560-0112-2μmol |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine |
1202995-53-6 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5560-0112-5μmol |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine |
1202995-53-6 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5560-0112-10μmol |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine |
1202995-53-6 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5560-0112-20μmol |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine |
1202995-53-6 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5560-0112-1mg |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine |
1202995-53-6 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5560-0112-2mg |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine |
1202995-53-6 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5560-0112-3mg |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine |
1202995-53-6 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5560-0112-4mg |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine |
1202995-53-6 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5560-0112-5mg |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine |
1202995-53-6 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5560-0112-10mg |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine |
1202995-53-6 | 10mg |
$118.5 | 2023-09-09 |
4-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine
4-(2,4-Dimethylbenzenesulfonyl)-6-(1H-pyrazol-1-yl)piperazin-1-ylpyrimidine: A Comprehensive Overview
The compound with CAS No. 1202995-53-6, named 4-(2,4-dimethylbenzenesulfonyl)-6-(1H-pyrazol-1-yl)piperazin-1-ylpyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrimidine ring system, a piperazine moiety, and a sulfonyl group derived from 2,4-dimethylbenzene. The presence of these functional groups contributes to its potential biological activity and makes it a promising candidate for drug development.
Recent studies have highlighted the importance of pyrimidine derivatives in the design of bioactive molecules. Pyrimidines are known for their ability to interact with various biological targets, such as kinases and receptors, due to their planar structure and hydrogen bonding capabilities. In the case of 4-(2,4-dimethylbenzenesulfonyl)-6-(1H-pyrazol-1-yl)piperazin-1-ylpyrimidine, the pyrimidine core serves as a scaffold for attaching other functional groups, enhancing its versatility in binding to target proteins.
The piperazine ring in this compound adds significant value by providing additional sites for hydrogen bonding and increasing the molecule's flexibility. Piperazine is a well-known structural motif in pharmaceuticals, often used to improve drug absorption and bioavailability. The substitution pattern on the piperazine ring—specifically the attachment of the sulfonyl group and the pyrazole moiety—plays a crucial role in determining the compound's pharmacokinetic properties.
The sulfonyl group derived from 2,4-dimethylbenzene is another key feature of this compound. Sulfonyl groups are known for their electron-withdrawing properties, which can modulate the electronic environment of the molecule and enhance its binding affinity to target enzymes or receptors. Additionally, the methyl substituents on the benzene ring contribute to hydrophobic interactions, potentially improving the compound's stability in biological systems.
The pyrazole moiety attached at position 6 of the pyrimidine ring introduces additional heteroaromaticity into the molecule. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, further enhancing the compound's potential for interactions with biological targets. This structural feature also increases the molecule's lipophilicity, which is often desirable in drug design for improving membrane permeability.
Recent research has focused on optimizing the synthesis of 4-(2,4-dimethylbenzenesulfonyl)-6-(1H-pyrazol-1-yl)piperazin-1-ylpyrimidine through various synthetic pathways. One notable approach involves the use of microwave-assisted synthesis to streamline the reaction process and improve yield. This method has been shown to significantly reduce reaction times while maintaining high product purity.
In terms of biological activity, this compound has demonstrated promising results in preclinical studies targeting specific kinase enzymes. For instance, it has shown inhibitory activity against certain protein kinases involved in cancer cell proliferation. These findings suggest that 4-(2,4-dimethylbenzenesulfonyl)-6-(1H-pyrazol-1-yl)piperazin-1-ylpyrimidine could serve as a lead compound for developing novel anticancer therapies.
Furthermore, computational studies using molecular docking techniques have provided insights into how this compound interacts with its target proteins at the molecular level. These studies have revealed that key functional groups—such as the sulfonyl group and pyrazole moiety—are critical for achieving optimal binding affinity. Such insights are invaluable for guiding further optimization efforts aimed at improving therapeutic efficacy.
Another area of interest lies in exploring the pharmacokinetic properties of this compound. Early studies suggest that it exhibits moderate solubility in aqueous solutions and acceptable permeability across biological membranes. However, further investigations are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) profile.
In conclusion, 4-(2,4-dimethylbenzenesulfonyl)-6-(1H-pyrazol-1-yl)piperazin-1-ylpyrimidine represents a compelling example of how structural diversity can be leveraged to design bioactive molecules with potential therapeutic applications. Its unique combination of functional groups positions it as a valuable tool in drug discovery research.
1202995-53-6 (4-4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)